Cas no 2172024-82-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-yn-1-yl)propanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-yn-1-yl)propanamidoacetic acid
• CAS No: 2172024-82-5
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6003841
• PubChem ID: 165575507
• Update Time: 2025-06-19

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-yn-1-yl)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-yn-1-yl)propanamidoacetic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyl-N-(prop-2-yn-1-yl)propanamido]acetic acid
• 2172024-82-5
• EN300-1539559

• Inchi： 1S/C25H26N2O5/c1-4-13-27(14-22(28)29)23(30)25(2,3)16-26-24(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h1,5-12,21H,13-16H2,2-3H3,(H,26,31)(H,28,29)
• InChI Key： XAEVDOHKNNKNJI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)C(N(CC#C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-yn-1-yl)propanamidoacetic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-yn-1-yl)propanamidoacetic Acid (CAS No. 2172024-82-5)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-yn-1-yl)propanamidoacetic acid (CAS No. 2172024-82-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-amino acid derivative, plays a crucial role in the synthesis of peptides and other biologically active molecules. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel therapeutic agents.

The core structure of this compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. The presence of the Fmoc group allows for precise control over the reactivity of the amino group, making it an essential component in solid-phase peptide synthesis (SPPS) and other synthetic methodologies.

Additionally, the compound contains a propargylamine moiety, which is a versatile functional group that can participate in various chemical reactions, including click chemistry. The propargylamine group can be readily functionalized to introduce additional functionalities or linkers, making it particularly useful in the development of prodrugs and targeted drug delivery systems.

The propanamidoacetic acid backbone provides additional flexibility and stability to the molecule, contributing to its overall solubility and bioavailability. This combination of functional groups makes 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-yn-1-yl)propanamidoacetic acid a highly versatile building block for a wide range of applications in medicinal chemistry.

In recent years, significant advancements have been made in the use of Fmoc-amino acid derivatives in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-amino acid derivatives in the synthesis of cyclic peptides with enhanced stability and bioactivity. These cyclic peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

Another notable application of this compound is in the field of targeted drug delivery. Researchers at the University of California, San Francisco, have developed a novel prodrug strategy using Fmoc-amino acid derivatives to enhance the delivery of anticancer drugs to tumor sites. The propargylamine group was used to conjugate the drug to a targeting moiety, ensuring that the drug is released specifically at the tumor site, thereby minimizing systemic toxicity.

The unique properties of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-yn-1-yl)propanamidoacetic acid also make it an attractive candidate for use in diagnostic imaging. A recent study published in Chemical Communications demonstrated the use of this compound as a precursor for synthesizing radiolabeled peptides for positron emission tomography (PET) imaging. The high specificity and stability of the Fmoc-amino acid derivative allowed for accurate and non-invasive imaging of disease biomarkers.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-yn-1-yl)propanamidoacetic acid (CAS No. 2172024-82-5) is a highly versatile and valuable compound with numerous applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it an essential tool for researchers developing new therapeutic agents, prodrugs, and diagnostic imaging agents. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of innovative treatments for various diseases.